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Compound of Interest

Compound Name: Ethyl 3-hydroxypentanoate

Cat. No.: B3053493

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl 3-
hydroxypentanoate (CAS No. 54074-85-0). The following sections detail physical and
chemical properties, hazard identification, handling and storage procedures, emergency
protocols, and waste disposal guidelines. The information herein is compiled from publicly
available data and safety data sheets of analogous compounds. It is imperative to conduct a
thorough risk assessment before handling this chemical.

Chemical and Physical Properties

Proper handling of any chemical substance begins with a clear understanding of its physical
and chemical properties. The following table summarizes the known and estimated properties
of ethyl 3-hydroxypentanoate.
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Property Value Reference
Molecular Formula C7H1403

Molecular Weight 146.18 g/mol

CAS Number 54074-85-0

Appearance Liquid

Boiling Point 223.04 °C (estimated)

88.20 °C (191.00 °F)

(estimated)

Flash Point

0.020 mmHg @ 25 °C

Vapor Pressure .
(estimated)

52,980 mg/L @ 25 °C

Water Solubility (estimated)
estimate

logP (o/w) 0.607 (estimated)

Hazard Identification and GHS Classification

While a specific GHS classification for ethyl 3-hydroxypentanoate is not readily available,
data from similar compounds such as ethyl 3-hydroxybenzoate suggest the following potential
hazards. Users should handle this compound with the assumption that it may possess these

characteristics.
Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation
Specific target organ toxicity —  Category 3 (Respiratory H335: May cause respiratory
single exposure system) irritation

Signal Word: Warning
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.
P271: Use only outdoors or in a well-ventilated area.
P280: Wear protective gloves.

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Call a POISON CENTER/doctor if you feel unwell.

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Ethyl 3-Hydroxypentanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053493#safety-and-handling-precautions-for-ethyl-
3-hydroxypentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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